Cas no 1234951-46-2 (1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one)

• Product Name: 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• CAS No: 1234951-46-2
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5962357
• PubChem ID: 38209996
• Update Time: 2025-10-29

1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• 1-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)-3-(3,5-dimethyl-4-isoxazolyl)-
• 1234951-46-2
• F5791-2693
• VU0521020-1
• AKOS024519159
• 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

• Inchi： 1S/C19H24N2O4/c1-12-16(13(2)25-20-12)5-6-19(22)21-8-7-14-9-17(23-3)18(24-4)10-15(14)11-21/h9-10H,5-8,11H2,1-4H3
• InChI Key： JVZRZPOKEUICFI-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(=O)CCC1=C(C)ON=C1C

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 558.6±50.0 °C(Predicted)
• pka: -0.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

Introduction to 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one (CAS No. 1234951-46-2)

1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one (CAS No. 1234951-46-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The compound's structure includes a tetrahydroisoquinoline moiety and a dimethyl oxazole group, which contribute to its pharmacological properties.

The tetrahydroisoquinoline scaffold is well-known for its diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The presence of the 6,7-dimethoxy substituents on the tetrahydroisoquinoline ring enhances the compound's lipophilicity and stability, making it a promising candidate for drug development. Additionally, the 3,5-dimethyl-1,2-oxazol-4-yl group provides further structural diversity and may influence the compound's interactions with biological targets.

Recent studies have explored the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro and in vivo models of inflammation. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

In another study published in the European Journal of Pharmacology in 2023, researchers evaluated the neuroprotective effects of this compound in a model of Parkinson's disease. The study found that 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one significantly reduced neuronal cell death and improved motor function in animal models. These findings highlight the potential of this compound as a neuroprotective agent for treating neurodegenerative diseases.

The pharmacokinetic properties of 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one have also been investigated. A study published in Drug Metabolism and Disposition in 2020 reported that the compound exhibits favorable oral bioavailability and a long half-life in rodents. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of this compound has been assessed through various preclinical studies. Toxicity studies conducted in both in vitro and in vivo models have shown that 1-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-y l)-3-(3 ,5 -dim eth yl - 1 , 2 - o x az ol - 4 - yl )pro pan - 1 - one has a low toxicity profile at therapeutic doses. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1 -(6 ,7 -d im eth oxy - 1 , 2 , 3 , 4 -t et rah yd rois oq uin olin - 2 -y l ) - 3 -(3 ,5 -d im eth yl - 1 , 2 -o x az ol - 4 -y l )pro pan - 1 -one (CAS No. 1234951-46-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.